Cas no 64507-05-7 (1H-Indole-2-carbonylchloride, 5-chloro-)

1H-Indole-2-carbonylchloride, 5-chloro- structure
64507-05-7 structure
Product Name:1H-Indole-2-carbonylchloride, 5-chloro-
CAS No:64507-05-7
MF:C9H5Cl2NO
MW:214.048100233078
CID:499855
PubChem ID:11736026
Update Time:2025-04-19

1H-Indole-2-carbonylchloride, 5-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carbonylchloride, 5-chloro-
    • 1H-Indole-2-carbonyl chloride, 5-chloro- (9CI)
    • 5-Chloro-1H-indole-2-carbonyl chloride
    • 5-Chloroindole-2-carboxylic acid chloride
    • 5-chloro-1H-indole-2-carboxylic acid chloride
    • 5-chloro-2-indolecarbonyl chloride
    • 5-chloro-2-indolylcarboxylic acid chloride
    • 5-chloroindole-2-carbonyl chloride
    • AG-G-42111
    • AGN-PC-00F3ZR
    • CTK2F1817
    • SCHEMBL2694131
    • 5-Chloro-1H-indole-2-carbonyl chloride, AldrichCPR
    • 5-Chloro-1H-indole-2-carbonylchloride
    • LBBTVMUXRHWFQA-UHFFFAOYSA-N
    • 64507-05-7
    • DTXSID70471349
    • MDL: MFCD11617050
    • Inchi: 1S/C9H5Cl2NO/c10-6-1-2-7-5(3-6)4-8(12-7)9(11)13/h1-4,12H
    • InChI Key: LBBTVMUXRHWFQA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C=C(C(=O)Cl)N2

Computed Properties

  • Exact Mass: 212.97495
  • Monoisotopic Mass: 212.9748192g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • PSA: 32.86
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